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Compound of Interest

Compound Name:
ethyl 5-(hydroxymethyl)-1H-

pyrazole-3-carboxylate

Cat. No.: B1340738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selective inhibition of cyclooxygenase-2 (COX-2) remains a pivotal strategy in the

development of anti-inflammatory agents with improved gastrointestinal safety profiles

compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] Pyrazole

derivatives have emerged as a promising class of COX-2 inhibitors, with the well-established

drug Celecoxib serving as a key example.[1][3] This guide provides a comparative study of

various pyrazole carboxylates and related pyrazole derivatives, focusing on their COX-2

inhibitory potency, selectivity, and the experimental methodologies used for their evaluation.

Data Presentation: In Vitro Inhibitory Activity of
Pyrazole Derivatives
The following table summarizes the in vitro inhibitory activity of a selection of pyrazole

derivatives against COX-1 and COX-2 enzymes. The data is presented as the half-maximal

inhibitory concentration (IC50), where a lower value indicates greater potency. The selectivity

index (SI), calculated as the ratio of IC50 (COX-1) / IC50 (COX-2), is also provided to illustrate

the compound's preference for COX-2.
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Compound
COX-1 IC50
(μM)

COX-2 IC50
(μM)

Selectivity
Index (SI)

Reference

Celecoxib >50 0.28 >178.57 [4]

Celecoxib - 2.16 2.51 [5]

Celecoxib - 0.22 13.65 [6]

Compound 5f - 1.50 9.56 [5]

Compound 6f - 1.15 8.31 [5]

Compound 6e - 2.51 - [5]

Compound 15c - 0.059 - 3.89 28.56 - 98.71 [6]

Compound 15d - 0.059 - 3.89 28.56 - 98.71 [6]

Compound 15h - 0.059 - 3.89 28.56 - 98.71 [6]

Compound 19d - 0.059 - 3.89 28.56 - 98.71 [6]

Compound 11 - 0.043 - [7]

Compound 12 - 0.049 - [7]

Compound 15 - 0.043 - 0.049 - [7]

Compound 8d >50 0.26 >192.3 [4]

Compound 5b - 0.01 344.56 [8]

Compound 5u - 1.79 72.73 [9]

Compound 5s - 2.51 65.75 [9]

Compound 3g - 2.65 1.68 [10]

Compound 3d - 4.92 1.14 [10]

Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and the evaluation process, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

